1,7-Nonadiene, 8-methyl-

• CAS No.: 90975-99-8
• Molecular Formula: C10H18
• Molecular Weight: 138.25 g/mol
• IUPAC Name: 8-methylnona-1,7-diene
• InChI: InChI=1S/C10H18/c1-4-5-6-7-8-9-10(2)3/h4,9H,1,5-8H2,2-3H3
• InChI Key: VMEDJHVTTJXKCN-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCCCC=C)C

Description

4,8-Dimethyl-1,7-nonadiene (CAS No. 62108-28-5) is a branched alkene with the molecular formula C₁₁H₂₀ and a molecular weight of 152.28 g/mol . Its structure features two double bonds at positions 1 and 7, along with methyl substituents at carbons 4 and 7.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,7-Nonadiene, 8-methyl- can be synthesized through several methods. One common approach involves the catalytic hydrogenation of 1,7-nonadiyne, 8-methyl-. This reaction typically uses a palladium catalyst under hydrogen gas at elevated temperatures and pressures .

Industrial Production Methods: Industrial production of 1,7-Nonadiene, 8-methyl- often involves the use of large-scale catalytic reactors. The process is optimized for high yield and purity, with careful control of reaction conditions such as temperature, pressure, and catalyst concentration .

Chemical Reactions Analysis

Types of Reactions: 1,7-Nonadiene, 8-methyl- undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding epoxides or diols using oxidizing agents like potassium permanganate or osmium tetroxide.

Reduction: Reduction reactions can convert the double bonds to single bonds, typically using hydrogen gas and a metal catalyst.

Substitution: It can undergo substitution reactions where one of the hydrogen atoms is replaced by another atom or group, often facilitated by reagents like halogens or organometallic compounds.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, osmium tetroxide.

Reduction: Hydrogen gas, palladium or platinum catalyst.

Substitution: Halogens, organometallic reagents.

Major Products Formed:

Oxidation: Epoxides, diols.

Reduction: Alkanes.

Substitution: Halogenated alkenes, organometallic derivatives.

Scientific Research Applications

1,7-Nonadiene, 8-methyl- has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and polymer chemistry.

Biology: Studied for its potential biological activity and interactions with enzymes and other biomolecules.

Medicine: Investigated for its potential use in drug development and as a precursor for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1,7-Nonadiene, 8-methyl- exerts its effects depends on the specific reaction or applicationThese reactions often involve the formation of intermediate species, such as carbocations or radicals, which then undergo further reactions to yield the final products .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Comparisons

The following table summarizes key properties of 4,8-dimethyl-1,7-nonadiene and related alkenes:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Source	Biological/Chemical Role
4,8-Dimethyl-1,7-nonadiene	C₁₁H₂₀	152.28	62108-28-5	Vespa velutina (hornets)	Pheromone, allelochemical
1,7-Octadiene	C₈H₁₄	110.20	3710-30-3	Synthetic	Laboratory solvent/chemical
8-Methyl-1-nonene	C₁₀H₂₀	140.27	N/A	Synthetic	Not specified
4-Ethylidene-8-methyl-1,7-nonadiene	C₁₂H₂₀	164.29	174189-15-2	Synthetic	Not specified

Key Differences:

Chain Length and Unsaturation: 4,8-Dimethyl-1,7-nonadiene has 11 carbons and two double bonds, enhancing its rigidity and reactivity compared to mono-enes like 8-methyl-1-nonene (1 double bond) . 1,7-Octadiene (C₈H₁₄) is shorter and less branched, making it more volatile .

Substituent Effects: The 4,8-dimethyl branches in the target compound may stabilize its interaction with insect olfactory receptors, a trait absent in linear dienes like 1,7-octadiene. 4-Ethylidene-8-methyl-1,7-nonadiene includes an ethylidene group, altering steric and electronic properties compared to the methyl-substituted variant .

Biological Significance: 4,8-Dimethyl-1,7-nonadiene is uniquely associated with Vespa velutina queens, implying a role in caste-specific signaling . Branched alkanes (e.g., 8-hexyl-pentadecane) and ketones (e.g., 4,8-dimethyl-7-nonen-2-one) co-occurring in hornet extracts serve distinct functions, such as cuticular hydrocarbons or alarm pheromones .